2-{[1-(4-Chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[2-(6-methoxy-1H-indol-3-yl)ethyl]propanamide
2-{[1-(4-Chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[2-(6-methoxy-1H-indol-3-yl)ethyl]propanamide
Brand Name:
Vulcanchem
CAS No.:
902040-63-5
VCID:
VC0357741
InChI:
InChI=1S/C21H21ClN6O2S/c1-13(31-21-25-26-27-28(21)16-5-3-15(22)4-6-16)20(29)23-10-9-14-12-24-19-11-17(30-2)7-8-18(14)19/h3-8,11-13,24H,9-10H2,1-2H3,(H,23,29)
SMILES:
CC(C(=O)NCCC1=CNC2=C1C=CC(=C2)OC)SC3=NN=NN3C4=CC=C(C=C4)Cl
Molecular Formula:
C21H21ClN6O2S
Molecular Weight:
456.9g/mol
2-{[1-(4-Chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[2-(6-methoxy-1H-indol-3-yl)ethyl]propanamide
CAS No.: 902040-63-5
Main Products
VCID: VC0357741
Molecular Formula: C21H21ClN6O2S
Molecular Weight: 456.9g/mol
![2-{[1-(4-Chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[2-(6-methoxy-1H-indol-3-yl)ethyl]propanamide - 902040-63-5](/images/no_structure.jpg)
| CAS No. | 902040-63-5 |
|---|---|
| Product Name | 2-{[1-(4-Chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[2-(6-methoxy-1H-indol-3-yl)ethyl]propanamide |
| Molecular Formula | C21H21ClN6O2S |
| Molecular Weight | 456.9g/mol |
| IUPAC Name | 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-[2-(6-methoxy-1H-indol-3-yl)ethyl]propanamide |
| Standard InChI | InChI=1S/C21H21ClN6O2S/c1-13(31-21-25-26-27-28(21)16-5-3-15(22)4-6-16)20(29)23-10-9-14-12-24-19-11-17(30-2)7-8-18(14)19/h3-8,11-13,24H,9-10H2,1-2H3,(H,23,29) |
| Standard InChIKey | BKXYJOVOEWFPAY-UHFFFAOYSA-N |
| SMILES | CC(C(=O)NCCC1=CNC2=C1C=CC(=C2)OC)SC3=NN=NN3C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC(C(=O)NCCC1=CNC2=C1C=CC(=C2)OC)SC3=NN=NN3C4=CC=C(C=C4)Cl |
| PubChem Compound | 4892945 |
| Last Modified | Nov 11 2021 |
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